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Compound of Interest

Compound Name: Glufosinate

Cat. No.: B012851

Technical Support Center: Glufosinate Efficacy
on Amaranthus palmeri

This technical support center provides troubleshooting guidance and frequently asked
guestions regarding the time-of-day effect on glufosinate efficacy against Amaranthus palmeri
(Palmer amaranth).

Frequently Asked Questions (FAQSs)

Q1: We are observing inconsistent control of Amaranthus palmeri with glufosinate in our
experiments. What could be the cause?

Al: Inconsistent control of A. palmeri with glufosinate is frequently linked to the time of day of
application.[1] Efficacy is significantly influenced by environmental conditions such as light,
temperature, and humidity at the time of spraying.[1][2][3] Research consistently shows that
glufosinate applications are most effective during the middle of the day when sunlight is
intense.[1][2][3]

Q2: What is the optimal time of day to apply glufosinate for maximum efficacy against
Amaranthus palmeri?

A2: The greatest control of Palmer amaranth is achieved when glufosinate is applied from 2
hours after sunrise to 1 hour before sunset.[4][5] Applications made at midday under bright
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sunlight provide the most consistent and effective control.[1][2][3] Conversely, applications at
dawn, dusk, or during the night result in reduced efficacy.[1][2]

Q3: Why is glufosinate less effective when applied in the early morning, late evening, or at
night?

A3: The reduced efficacy is due to the biochemical processes within the plant.[2][3]
Glufosinate's target enzyme, glutamine synthetase (GS), is less expressed and less abundant
in dark or low-light conditions.[1][6] For glufosinate to be fully effective, it needs to inhibit an
active GS enzyme. Since GS activity is lower in the dark, the herbicide's inhibitory action is
diminished.[1][2][3]

Q4: Does the orientation of Amaranthus palmeri leaves (diurnal leaf movement) affect
glufosinate efficacy?

A4: While diurnal leaf movement can affect herbicide efficacy in some weed species, studies
have shown that the time of day has no significant effect on the leaf orientation of Amaranthus
palmeri.[4][5] Therefore, changes in leaf angle are not a primary factor in the observed
differences in glufosinate efficacy at various times of the day for this specific weed.[4][5]

Q5: Can adding ammonium sulfate (AMS) improve the efficacy of glufosinate on Amaranthus
palmeri during suboptimal application times?

A5: No, adding ammonium sulfate to glufosinate applications 1 hour before sunrise or 1 hour
after sunset has not been shown to improve the control of Amaranthus palmeri.[4] The primary
limiting factor during these times is the lower activity of the target enzyme, not herbicide uptake
that AMS might enhance.

Troubleshooting Guide

Issue: Poor control of Amaranthus palmeri despite using the recommended glufosinate
dosage.
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Potential Cause Troubleshooting Steps

Verify application logs to confirm the time of day
glufosinate was applied. Applications made at
dawn, dusk, or at night are known to have

Suboptimal Application Timing reduced efficacy.[1][2] Schedule future
applications for midday, ideally between 2 hours
after sunrise and 1 hour before sunset, to

ensure maximum sunlight.[4][5]

Glufosinate efficacy is dependent on intense

sunlight.[2][3] If possible, postpone application
Low Light Conditions (e.g., cloudy days) until a day with bright, sunny conditions. The

commercial label recommends application on

warm, sunny, and humid days.[7]

Low humidity and temperature can also
negatively impact glufosinate activity.[8] Review

Environmental Factors weather data at the time of application. Efficacy
is greater when relative humidity is high (e.g.,
90% vs. 35%).[8]

If poor control persists even with optimal

application timing and environmental conditions,

consider the possibility of glufosinate resistance.
o ) [9] In some regions, A. palmeri populations have

Herbicide Resistance ] )

developed resistance to glufosinate.[7][9] If

resistance is suspected, test the population for

sensitivity and consider alternative herbicide

modes of action.[10]

Data Presentation

Table 1: Effect of Application Time on Amaranthus palmeri Control with Glufosinate (Morning
Applications)

Data synthesized from field experiments conducted across five states.[4]
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.. . . . Palmer Amaranth Control 14 Days After
Application Time (Relative to Sunrise) L.
Second Application (%)

1 hour before sunrise 30 - 35%
0.5 hours before sunrise 38 - 44%
Sunrise 50%
0.5 hours after sunrise 68%
1 hour after sunrise 80%
2 to 6 hours after sunrise 90 - 94%

Table 2: Effect of Application Time on Amaranthus palmeri Control with Glufosinate
(Afternoon/Evening Applications)

Data synthesized from field experiments.[8]

L. . ] Palmer Amaranth Control 7 Days After
Application Time (Relative to Sunset) . L
First Application (%)

1 hour or more before sunset 86 - 87%
0.5 hours or more before sunset 86 - 87%
Sunset or later 65 - 68%

Experimental Protocols

Methodology for Evaluating Time-of-Day Effect on Glufosinate Efficacy
This protocol is a synthesized methodology based on practices from multiple field studies.[4][5]
o Experimental Design:

o Establish field plots in an area with a natural and uniform infestation of Amaranthus
palmeri.
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o Use a randomized complete block design with at least four replications for each treatment.

o Treatments should consist of glufosinate applications at various time intervals relative to
sunrise and sunset (e.g., 1 hour before sunrise, at sunrise, 1, 2, 4, and 6 hours after
sunrise; and 6, 4, 2, 1, and 0.5 hours before sunset, at sunset, and 1 hour after sunset).

o Plant Material:

o Ensure Amaranthus palmeri plants are at a consistent growth stage (e.g., 10-15 cm in
height) at the time of the initial application.

» Herbicide Application:
o Apply glufosinate at a standard labeled rate.
o Use a calibrated sprayer with appropriate nozzles to ensure uniform coverage.

o Record environmental conditions (temperature, relative humidity, cloud cover) at the time
of each application.

o Data Collection:

o Visually assess and rate weed control at specified intervals after application (e.g., 7, 14,
and 28 days after treatment) on a scale of 0% (no control) to 100% (complete plant death).

o In some studies, plant biomass is collected at the end of the experiment by harvesting
above-ground portions of surviving plants from a specified area within each plot. Dry
biomass is then weighed.

 Statistical Analysis:
o Subject the data to analysis of variance (ANOVA).

o Use a protected Fisher's LSD test at a = 0.05 to separate treatment means.

Visualizations
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Caption: Biochemical basis for the time-of-day effect on glufosinate efficacy.
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Caption: Troubleshooting workflow for poor glufosinate efficacy on A. palmeri.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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